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Compound of Interest

Compound Name: N-Phenylpropanamide-d5

Cat. No.: B12414377

Get Quote

Executive Summary & Core Identity
Propionanilide-d5 (N-Phenylpropanamide-d5) is a stable isotope-labeled derivative of

propionanilide, primarily utilized as an Internal Standard (IS) in the quantitative analysis of

fentanyl, its analogues, and synthesis precursors via Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[1]

As a deuterated analog, it retains the physicochemical properties of the target analyte

(retention time, extraction efficiency) while providing a distinct mass shift (+5 Da) for mass

spectrometric differentiation. It is critical for forensic toxicology and impurity profiling in drug

development.
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Chemical Attribute Technical Detail

IUPAC Name N-Phenyl(propan-2,2,3,3,3-d5)amide

Common Name Propionanilide-d5

CAS Number
620-71-3 (Unlabeled); Specific d5 CAS often

cited as NA or research chemical ID

Molecular Formula

Molecular Weight 154.22 g/mol

Exact Mass 154.1154 Da

Appearance Off-white solid or crystalline powder

Solubility
Soluble in Methanol (MeOH), Acetonitrile (ACN),

Ethyl Acetate

Chemical Structure & Isotopic Configuration
The term "Propionanilide-d5" can theoretically refer to two isotopologues depending on the

position of the deuterium label. However, in the context of commercial standards for metabolic

and precursor analysis, the Ethyl-d5 configuration (deuterium on the propionyl chain) is the

definitive structure referenced in high-purity catalogs.

Structural Diagram (Graphviz)
The following diagram illustrates the Ethyl-d5 structure, highlighting the deuterated ethyl group

(

) attached to the carbonyl carbon.
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Structural Key

Phenyl Ring
(C6H5) NAmide Bond C=O Ethyl-d5 Group

(CD2-CD3)
Deuterated Chain

Mass Shift (+5 Da) localized
on the Propionyl chain.

Click to download full resolution via product page

Caption: Structural topology of Propionanilide-d5 (Ethyl-d5 isomer), showing the localization of

the isotopic label on the aliphatic chain.

SMILES Notation
Isomeric SMILES:[2H]C([2H])([2H])C([2H])([2H])C(=O)Nc1ccccc1

Canonical SMILES (Unlabeled):CCC(=O)Nc1ccccc1

Technical Note on Isomers
Researchers must verify the Certificate of Analysis (CoA) for their specific lot. While the Ethyl-

d5 isomer (derived from Propionic acid-d5) is common, a Phenyl-d5 isomer (

) exists. Differentiating them requires monitoring specific MS fragments (see Section 4).

Physicochemical Properties & Molecular Weight
Calculation
The molecular weight is calculated based on the atomic weights of Deuterium (

Da) versus Protium (

Da).

Mass Calculation Table
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Element Isotope Count
Atomic Mass
(Da)

Subtotal (Da)

Carbon 9 12.0000 108.0000

Nitrogen 1 14.0031 14.0031

Oxygen 1 15.9949 15.9949

Hydrogen 6 1.0078 6.0468

Deuterium 5 2.0141 10.0705

Total 154.1153

Monoisotopic Mass: 154.1153 Da

Average Molecular Weight: 154.22 g/mol [2]

Analytical Protocol: LC-MS/MS Methodology
Propionanilide-d5 is used as an Internal Standard to normalize matrix effects and recovery

variances in the analysis of fentanyl precursors.

Standard Preparation
Stock Solution: Dissolve 1 mg of Propionanilide-d5 in 1 mL of LC-MS grade Methanol to

generate a 1 mg/mL (1000 µg/mL) master stock. Store at -20°C.

Working Solution: Dilute the stock to 100 ng/mL or 10 ng/mL in the initial mobile phase (e.g.,

95% Water / 5% ACN + 0.1% Formic Acid) immediately prior to use.

MRM Transitions (Differentiation)
The choice of MRM transition confirms the structural isomer (Ethyl-d5 vs. Phenyl-d5).
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Parameter Ethyl-d5 Isomer (Standard)
Phenyl-d5 Isomer
(Alternate)

Precursor Ion (Q1) 154.2 154.2

Primary Product Ion (Q3)
120.1 (Loss of

)

125.1 (Loss of

)

Secondary Product Ion
93.1 (Aniline ion,

)

98.1 (Aniline-d5 ion,

)

Mechanism

The amide bond cleavage

loses the deuterated propionyl

group.

The amide bond cleavage

loses the unlabeled propionyl

group.

Critical Insight: If your method monitors the transition 154.2

120.1, you are using the Ethyl-d5 isomer. This transition corresponds to the loss of the
deuterated chain (Mass 34) from the parent, leaving the unlabeled phenyl isocyanate/amine
fragment.

Chromatographic Conditions[5][6][7][8]
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Retention Time: ~3.5 - 4.0 min (Matches unlabeled Propionanilide).

Synthesis & Stability Context
Synthesis Pathway
Propionanilide-d5 is typically synthesized via the Schotten-Baumann reaction:
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Reactants: Aniline (

) + Propionyl-d5 Chloride (

).

Conditions: Basic conditions (NaOH or Pyridine) to neutralize the HCl byproduct.

Purification: Recrystallization from ethanol/water.

Stability[4][9][10]
Storage: Store neat material at 2-8°C (short term) or -20°C (long term).

Solution Stability: Stable in Methanol for >6 months at -20°C. Avoid repeated freeze-thaw

cycles which may induce degradation or concentration changes due to solvent evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Propionanilide-d5 Chemical Structure
and Molecular Weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-
chemical-structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b12414377/docs#technical-guide-propionanilide-d5-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b12414377?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

